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Compound of Interest

Compound Name: 1-Hexanol

Cat. No.: B7768878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Hexanol, a six-carbon, straight-chain

primary alcohol. It covers its fundamental chemical and physical properties, industrial synthesis

methods, and a detailed look at an engineered metabolic pathway for its biosynthesis. This

document is intended to be a valuable resource for professionals in research, and drug

development who require detailed information on this versatile chemical compound.

Core Properties of 1-Hexanol
1-Hexanol, also known as hexan-1-ol, is a colorless liquid with a mild, sweet, floral odor.[1] It is

slightly soluble in water but miscible with organic solvents like diethyl ether and ethanol.[2]

Molecular Structure and Identifiers
The fundamental identifiers and structural details of 1-Hexanol are crucial for its application in

scientific research and chemical synthesis. Its unique Chemical Abstracts Service (CAS)

number allows for unambiguous identification in databases and literature.

CAS Number: 111-27-3[1][2][3][4]

Molecular Formula: C₆H₁₄O[2][3][4]

Condensed Structural Formula: CH₃(CH₂)₅OH[2][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7768878?utm_src=pdf-interest
https://www.benchchem.com/product/b7768878?utm_src=pdf-body
https://www.benchchem.com/product/b7768878?utm_src=pdf-body
https://www.benchchem.com/product/b7768878?utm_src=pdf-body
https://www.multichemindia.com/product-details/1hexanol
https://en.wikipedia.org/wiki/1-Hexanol
https://www.benchchem.com/product/b7768878?utm_src=pdf-body
https://www.multichemindia.com/product-details/1hexanol
https://en.wikipedia.org/wiki/1-Hexanol
https://www.atamanchemicals.com/1-hexanol_u27741/
http://www.orgsyn.org/demo.aspx?prep=CV3P0446
https://en.wikipedia.org/wiki/1-Hexanol
https://www.atamanchemicals.com/1-hexanol_u27741/
http://www.orgsyn.org/demo.aspx?prep=CV3P0446
https://en.wikipedia.org/wiki/1-Hexanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexanol
https://portal.nifa.usda.gov/web/crisprojectpages/1006409-novel-pathway-for-the-synthesis-of-1-hexanol-from-biomass-derived-sugars.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name: Hexan-1-ol[2][4]

SMILES: CCCCCCO[2][5]

InChI Key: ZSIAUFGUXNUGDI-UHFFFAOYSA-N[2][3]

Physicochemical Data
The following table summarizes the key quantitative properties of 1-Hexanol, providing a clear

reference for experimental and theoretical applications.

Property Value Units Conditions

Molar Mass 102.177 g·mol⁻¹

Density 0.82 g·cm⁻³ at 20 °C

Melting Point -45 °C

Boiling Point 157 °C

Solubility in Water 5.9 g/L at 20 °C

log P (Octanol-Water

Partition Coefficient)
1.858

Vapor Pressure 100 Pa at 25.6 °C

Refractive Index (n_D) 1.4178 at 20 °C

(Data sourced from multiple references)

Industrial Synthesis of 1-Hexanol
The primary industrial production of 1-Hexanol is achieved through the oligomerization of

ethylene.[1][2][3] This process, known as the Ziegler process, utilizes triethylaluminium as a

catalyst. The idealized synthesis involves the following steps:

Oligomerization of Ethylene: Triethylaluminium reacts with ethylene to form

trihexylaluminium.
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Al(C₂H₅)₃ + 6C₂H₄ → Al(C₆H₁₃)₃[2]

Oxidation: The resulting trihexylaluminium is then oxidized.

Hydrolysis: The oxidized product undergoes hydrolysis to yield 1-Hexanol and aluminum

hydroxide.

Al(C₆H₁₃)₃ + 1¹⁄₂O₂ + 3H₂O → 3HOC₆H₁₃ + Al(OH)₃[2]

The process generates a range of alcohol oligomers, which are then separated by distillation to

isolate 1-Hexanol.[2][3]

Engineered Biosynthesis of 1-Hexanol in E. coli
Recent advancements in metabolic engineering have enabled the production of 1-Hexanol
from renewable resources like glucose using engineered microorganisms. An example of this is

the extension of the coenzyme A (CoA)-dependent 1-butanol synthesis pathway in Escherichia

coli.[7][8] This engineered pathway provides a sustainable alternative to petroleum-based

production.

Experimental Protocol for 1-Hexanol Biosynthesis
The following outlines the key enzymatic steps in the engineered pathway for synthesizing 1-
Hexanol from glucose in E. coli.

Strain and Plasmid Construction: An E. coli strain is engineered to express a series of

exogenous enzymes that create a synthetic pathway for 1-Hexanol production.

Synthesis of C4-acyl-CoA Intermediates: The pathway begins with the conversion of acetyl-

CoA to butyryl-CoA through the action of several enzymes:

Acetyl-CoA acetyltransferase (AtoB): Catalyzes the condensation of two acetyl-CoA

molecules.

3-hydroxybutyryl-CoA dehydrogenase (Hbd): Reduces the product of the first step.

Crotonase (Crt): Dehydrates the resulting molecule.
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Trans-enoyl-CoA reductase (Ter): Reduces the crotonyl-CoA to butyryl-CoA.[7][8]

Chain Elongation to Hexanoyl-CoA: The synthesized butyryl-CoA is further extended to

hexanoyl-CoA via another set of enzymatic reactions:

β-ketothiolase (BktB): Condenses butyryl-CoA and acetyl-CoA.

The subsequent reduction and dehydration steps are catalyzed by Hbd and Crt,

respectively, followed by reduction by Ter to form hexanoyl-CoA.[7][8]

Reduction to 1-Hexanol: The final step involves the reduction of hexanoyl-CoA to 1-
Hexanol, which is catalyzed by aldehyde/alcohol dehydrogenase (AdhE2).[7][8]

Fermentation and Analysis: The engineered E. coli is cultured in a fermentation medium with

glucose as the carbon source under anaerobic conditions. The production of 1-Hexanol is
then quantified using techniques such as gas chromatography (GC) and high-performance

liquid chromatography (HPLC).

Visualization of the Engineered Biosynthesis Pathway
The following diagram illustrates the logical flow of the engineered pathway for 1-Hexanol
synthesis in E. coli.

Glucose 2x Acetyl-CoAGlycolysis Acetoacetyl-CoAAtoB 3-Hydroxybutyryl-CoAHbd Crotonyl-CoACrt Butyryl-CoATer 3-Ketohexanoyl-CoA

BktB
(+ Acetyl-CoA) 3-Hydroxyhexanoyl-CoAHbd 2-Hexenoyl-CoACrt Hexanoyl-CoATer 1-HexanolAdhE2

Click to download full resolution via product page

Engineered metabolic pathway for 1-Hexanol synthesis in E. coli.

Mammalian Metabolism of 1-Hexanol
In mammals, 1-Hexanol is primarily metabolized in the liver. The main metabolic pathway

involves oxidation to hexanoic acid, which is mediated by alcohol dehydrogenase and aldehyde

dehydrogenase.[9] A minor pathway is the direct conjugation of 1-Hexanol with glucuronic acid.

[9] 1-Hexanol has a high affinity for alcohol dehydrogenase and can act as a potent inhibitor of

ethanol oxidation.[5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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